3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide

• IUPAC Name: (E)-3-(4-tert-butylphenyl)-N-[(4-chlorophenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C20H22ClNO/c1-20(2,3)17-9-4-15(5-10-17)8-13-19(23)22-14-16-6-11-18(21)12-7-16/h4-13H,14H2,1-3H3,(H,22,23)/b13-8+
• InChI Key: YTTVOIBMKWXMGB-MDWZMJQESA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NCC2=CC=C(C=C2)Cl
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C20H22ClNO
• Molecular Weight: 327.8 g/mol

Description

3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide, also known as TBCA, is a chemical compound that has been extensively studied for its potential therapeutic applications. TBCA is a small molecule that has shown promise in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In

Mechanism of Action

3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide inhibits the activity of the enzyme IKKβ by binding to a specific site on the enzyme. IKKβ plays a key role in the inflammatory response by activating the transcription factor NF-κB. Inhibition of IKKβ by 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide leads to reduced activation of NF-κB and subsequent reduction in inflammation.
3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has also been found to inhibit the activity of the enzyme JAK2, which plays a key role in the growth and survival of cancer cells. Inhibition of JAK2 by 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide leads to reduced growth and survival of cancer cells.
Biochemical and Physiological Effects:
3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been found to have both biochemical and physiological effects. Biochemically, 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide inhibits the activity of the enzymes IKKβ and JAK2, leading to reduced inflammation and cancer cell growth, respectively. Physiologically, 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been found to reduce inflammation in various animal models and inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide for lab experiments is its specificity for the enzymes IKKβ and JAK2. 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been shown to inhibit the activity of these enzymes without affecting other enzymes or cellular processes. This specificity makes 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide a valuable tool for studying the roles of IKKβ and JAK2 in various biological processes.
One limitation of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide for lab experiments is its solubility. 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide is not very soluble in water, which can make it difficult to use in some experimental settings. Additionally, 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has not been extensively studied in vivo, so its effects in whole organisms are not well understood.

Future Directions

There are several future directions for the research of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide. One area of research is the development of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide analogs with improved solubility and potency. Another area of research is the in vivo testing of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide in animal models to better understand its effects in whole organisms. Additionally, 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide could be studied in combination with other therapies, such as chemotherapy, to determine its potential as an adjuvant therapy for cancer treatment. Finally, the potential therapeutic applications of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide in other diseases, such as neurodegenerative disorders, could be explored.

Synthesis Methods

The synthesis of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide involves a series of chemical reactions that start with the condensation of 4-tert-butylphenol and 4-chlorobenzylamine to form the intermediate 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)prop-2-enamide. The intermediate is then subjected to a palladium-catalyzed Suzuki coupling reaction with 4-bromoacetophenone to yield the final product, 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide. The synthesis method of 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been found to inhibit the activity of the enzyme IKKβ, which plays a key role in the inflammatory response. Inhibition of IKKβ by 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been shown to reduce inflammation in various animal models.
3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has also been found to have anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-(4-tert-butylphenyl)-N-(4-chlorobenzyl)acrylamide has been found to sensitize cancer cells to chemotherapy, making it a potential adjuvant therapy for cancer treatment.